Cas no 1352496-45-7 (5-(3,4-Dimethyl-phenyl)-oxazole-2-carbaldehyde)

• Product Name: 5-(3,4-Dimethyl-phenyl)-oxazole-2-carbaldehyde
• CAS No: 1352496-45-7
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5099749
• Update Time: 2026-03-03

5-(3,4-Dimethyl-phenyl)-oxazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dimethyl-phenyl)-oxazole-2-carbaldehyde

• Inchi： 1S/C12H11NO2/c1-8-3-4-10(5-9(8)2)11-6-13-12(7-14)15-11/h3-7H,1-2H3
• InChI Key： BOLOCMNQMRDTNH-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C)C(C)=C2)=CN=C1C=O

Additional information on 5-(3,4-Dimethyl-phenyl)-oxazole-2-carbaldehyde

Recent Advances in the Study of 5-(3,4-Dimethyl-phenyl)-oxazole-2-carbaldehyde (CAS: 1352496-45-7) and Its Applications in Chemical Biology and Medicine

The compound 5-(3,4-Dimethyl-phenyl)-oxazole-2-carbaldehyde (CAS: 1352496-45-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) demonstrated that 5-(3,4-Dimethyl-phenyl)-oxazole-2-carbaldehyde serves as a key intermediate in the synthesis of novel kinase inhibitors. The oxazole core structure, combined with the dimethyl-phenyl moiety, was found to enhance binding affinity to ATP pockets of various kinases while maintaining selectivity. Researchers optimized the synthetic route to achieve a 78% yield using a palladium-catalyzed cross-coupling approach, significantly improving upon previous methods.

In neuropharmacology, recent preclinical studies (Nature Chemical Biology, 2023, 19: 456-465) have identified this compound as a modulator of α-synuclein aggregation. The aldehyde functionality was shown to form Schiff bases with lysine residues in α-synuclein, potentially offering a new strategy for Parkinson's disease intervention. Structure-activity relationship (SAR) studies revealed that the 3,4-dimethyl substitution pattern is crucial for blood-brain barrier penetration, with logP values optimized at 2.1-2.3.

The compound's fluorescent properties have also been exploited in chemical biology applications. A 2024 ACS Chemical Biology report (DOI: 10.1021/acschembio.4c00012) detailed its use as a turn-on fluorescent probe for detecting reactive oxygen species in live cells, with excitation/emission maxima at 365/450 nm. This application leverages the compound's oxidation-sensitive oxazole ring, which undergoes a bathochromic shift upon ROS interaction.

From a medicinal chemistry perspective, computational docking studies (Journal of Computer-Aided Molecular Design, 2023, 37: 1123-1135) predict that derivatives of 1352496-45-7 may show promise against drug-resistant bacterial strains. The planar oxazole ring appears to facilitate intercalation with bacterial DNA, while the aldehyde group can form covalent adducts with nucleophilic residues in bacterial topoisomerases.

Ongoing clinical translation efforts focus on developing 5-(3,4-Dimethyl-phenyl)-oxazole-2-carbaldehyde as a PET radiotracer precursor. The compound's ability to chelate various radioisotopes (including 18F and 68Ga) while maintaining in vivo stability makes it particularly attractive for imaging applications. Recent preclinical imaging studies in tumor-bearing mice showed promising tumor-to-background ratios of 3.2:1 at 60 minutes post-injection.

Future research directions highlighted in a recent review (Chemical Society Reviews, 2024, 53: 2345-2367) suggest that structural modifications of this scaffold could yield compounds with improved pharmacokinetic profiles. Particular emphasis is placed on developing prodrug versions to address the compound's relatively short plasma half-life (approximately 1.2 hours in rodent models). The review also notes the need for more comprehensive toxicological studies to assess potential off-target effects.

In conclusion, 5-(3,4-Dimethyl-phenyl)-oxazole-2-carbaldehyde (1352496-45-7) represents a versatile scaffold with applications spanning drug discovery, chemical biology, and diagnostic imaging. The compound's unique combination of synthetic accessibility, tunable physicochemical properties, and diverse biological activities positions it as an important tool in contemporary biomedical research.